4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol

• IUPAC Name: 4-pyrazolo[1,5-a]pyrimidin-3-ylphenol
• InChI: InChI=1S/C12H9N3O/c16-10-4-2-9(3-5-10)11-8-14-15-7-1-6-13-12(11)15/h1-8,16H
• InChI Key: RILMOLPAVZATAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C(C=N2)C3=CC=C(C=C3)O)N=C1
• Molecular Formula: C12H9N3O
• Molecular Weight: 211.22 g/mol

Description

Pyrazolo[1,5-a]pyrimidines are a series of isomeric heterocyclic chemical compounds with the molecular formula C6H5N3. They form the central core of a variety of more complex chemical compounds including some pharmaceuticals. One isomer of pyrazolopyrimidines, known as pyrazolo[1,5-a]pyrimidine, is the basis for a class of sedative and anxiolytic drugs related to benzodiazepines.

Synthesis Analysis

Based on scaffold hopping and computer-aid drug design, a new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds were designed and synthesized. A family of pyrazolo[1,5-a]pyrimidines has been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology.

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

Pyrazolo[3,4-b]pyridine derivatives were synthesized based on scaffold hopping and computer-aid drug design. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Physical And Chemical Properties Analysis

Pyrazolo[1,5-a]pyrimidines have tunable photophysical properties. Electron-donating groups (EDGs) at position 7 on the fused ring improve both the absorption and emission behaviors.

Mechanism of Action

Pyrazolo[1,5-a]pyrimidines are the basis for a class of sedative and anxiolytic drugs related to benzodiazepines. They are not chemically related to the benzodiazepines despite their similar effect.

Future Directions

Pyrazolo[1,5-a]pyrimidines have attracted a great deal of attention in material science recently due to their significant photophysical properties. They have potential for further exploration in the field of medicinal chemistry. The anticancer potential and enzymatic inhibitory activity of pyrazolo[1,5-a]pyrimidines could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.